Cas no 321132-14-3 (1-(2,4,5-trimethylphenyl)propan-2-one)
321132-14-3 structure
Product Name:1-(2,4,5-trimethylphenyl)propan-2-one
CAS No:321132-14-3
MF:C12H16O
MW:176.254843711853
CID:1998893
PubChem ID:54272003
Update Time:2025-04-21
1-(2,4,5-trimethylphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- (2,4,5-Trimethyl-phenyl)-aceton
- (2,4,5-trimethyl-phenyl)-acetone
- 1.2.4-Trimethyl-5-acetonyl-benzol
- 5-Acetonyl-pseudocumol
- Methyl-(2.4.5-trimethyl-benzyl)-keton
- Pseudocumylaceton
- 1-(2,4,5-trimethylphenyl)propan-2-one
- 321132-14-3
- SCHEMBL16527178
- EN300-1836990
- CS-0275844
- acetyldurene
- AKOS006278287
-
- Inchi： 1S/C12H16O/c1-8-5-10(3)12(6-9(8)2)7-11(4)13/h5-6H,7H2,1-4H3
- InChI Key： RKULWTODEPNJTK-UHFFFAOYSA-N
- SMILES： O=C(C)CC1C=C(C)C(C)=CC=1C
Computed Properties
- Exact Mass: 176.120115130g/mol
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
1-(2,4,5-trimethylphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1836990-0.05g |
1-(2,4,5-trimethylphenyl)propan-2-one |
321132-14-3 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1836990-0.1g |
1-(2,4,5-trimethylphenyl)propan-2-one |
321132-14-3 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1836990-0.25g |
1-(2,4,5-trimethylphenyl)propan-2-one |
321132-14-3 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1836990-0.5g |
1-(2,4,5-trimethylphenyl)propan-2-one |
321132-14-3 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1836990-1.0g |
1-(2,4,5-trimethylphenyl)propan-2-one |
321132-14-3 | 1g |
$914.0 | 2023-06-01 | ||
| Enamine | EN300-1836990-2.5g |
1-(2,4,5-trimethylphenyl)propan-2-one |
321132-14-3 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1836990-5.0g |
1-(2,4,5-trimethylphenyl)propan-2-one |
321132-14-3 | 5g |
$2650.0 | 2023-06-01 | ||
| Enamine | EN300-1836990-10.0g |
1-(2,4,5-trimethylphenyl)propan-2-one |
321132-14-3 | 10g |
$3929.0 | 2023-06-01 | ||
| Enamine | EN300-1836990-1g |
1-(2,4,5-trimethylphenyl)propan-2-one |
321132-14-3 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1836990-5g |
1-(2,4,5-trimethylphenyl)propan-2-one |
321132-14-3 | 5g |
$1614.0 | 2023-09-19 |
1-(2,4,5-trimethylphenyl)propan-2-one Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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